Cas no 2248332-71-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate
• CAS No: 2248332-71-8
• MF: C₂₀H₁₂FN₃O₅S
• MW: 425.389786720276
• CID: 5943715
• PubChem ID: 165730562
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248332-71-8
• EN300-6524180
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate

• Inchi： 1S/C20H12FN3O5S/c21-15-8-4-3-7-14(15)17(26)23-20-22-11(10-30-20)9-16(25)29-24-18(27)12-5-1-2-6-13(12)19(24)28/h1-8,10H,9H2,(H,22,23,26)
• InChI Key： BNQVTJYKIOLBCH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 425.04816983g/mol
• Monoisotopic Mass: 425.04816983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate (CAS No. 2248332-71-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate (CAS No. 2248332-71-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,3-dioxoisoindoline core with a 2-fluorobenzamido-thiazole moiety, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group in this compound is known for its role as a versatile pharmacophore, often employed in the design of protease inhibitors and kinase modulators. Meanwhile, the 2-(2-fluorobenzamido)-1,3-thiazol-4-yl segment contributes to enhanced binding affinity and selectivity, addressing key challenges in drug-target interactions.

From a synthetic chemistry perspective, the compound's CAS No. 2248332-71-8 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug design (FBDD) frequently inquire about its availability and derivatization potential. The integration of fluorine atoms in its structure also aligns with the growing trend of fluorinated pharmaceuticals, which are prized for their metabolic stability and bioavailability.

The 1,3-thiazole ring within the molecule is another highlight, as this heterocycle is a cornerstone of modern medicinal chemistry. Its presence in FDA-approved drugs for conditions ranging from infectious diseases to oncology underscores its therapeutic versatility. Coupled with the 2-fluorobenzamido substituent, this compound exhibits promising structure-activity relationships (SAR) for further optimization.

In the context of AI-driven drug discovery, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate are frequently analyzed using machine learning models to predict their ADME properties (absorption, distribution, metabolism, and excretion). This aligns with industry efforts to reduce attrition rates in clinical trials by prioritizing molecules with favorable pharmacokinetic profiles.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, it is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This resonates with the pharmaceutical industry's shift toward sustainable manufacturing practices.

For researchers investigating post-translational modifications or protein-protein interactions, this compound offers a valuable tool due to its ability to mimic natural substrates. Its isoindole-1,3-dione fragment, in particular, is being studied for its potential to modulate ubiquitin-proteasome pathways, a hot topic in neurodegenerative disease research.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2-fluorobenzamido)-1,3-thiazol-4-yl]acetate (CAS No. 2248332-71-8) represents a multifaceted compound at the intersection of medicinal chemistry, computational biology, and drug development. Its structural features and emerging applications position it as a compelling candidate for future breakthroughs in therapeutic innovation.